Cas no 53946-83-1 (Pyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester)

• Product Name: Pyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester
• CAS No: 53946-83-1
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 2117191
• PubChem ID: 12689450
• Update Time: 2025-04-21

Pyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-b]pyridazine-3-carboxylic acid methyl ester
• WPZGZFGCHWLSLY-UHFFFAOYSA-N
• DA-42145
• methyl pyrazolo[1,5-b]pyridazine-3-carboxylate
• WPZGZFGCHWLSLY-UHFFFAOYSA-
• CS-0214240
• 53946-83-1
• SCHEMBL15232211
• AT32019
• InChI=1/C8H7N3O2/c1-13-8(12)6-5-10-11-7(6)3-2-4-9-11/h2-5H,1H3

• Inchi： 1S/C8H7N3O2/c1-13-8(12)6-5-10-11-7(6)3-2-4-9-11/h2-5H,1H3
• InChI Key： WPZGZFGCHWLSLY-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN2C=1C=CC=N2)=O

Computed Properties

• Exact Mass: 177.053826475Da
• Monoisotopic Mass: 177.053826475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.5Ų